Cas no 2172451-68-0 (5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172451-68-0
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5568150
• PubChem ID: 165595104
• Update Time: 2025-05-22

5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594813
• 2172451-68-0

• Inchi： 1S/C10H15N3O2/c14-6-2-5-13-10(8-3-1-4-8)9(7-15)11-12-13/h7-8,14H,1-6H2
• InChI Key： AMBSLOALLOKZSJ-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

5-Cyclobutyl-1-(3-Hydroxypropyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172451-68-0) is a highly specialized organic molecule with a unique structure that combines a cyclobutyl group, a hydroxypropyl chain, and a triazole ring with an aldehyde functional group. This molecule has garnered significant attention in the fields of organic chemistry, drug discovery, and materials science due to its versatile properties and potential applications.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The triazole ring in this molecule is known for its stability and ability to form hydrogen bonds, making it an attractive scaffold for drug design. The cyclobutyl group adds rigidity to the molecule, which can enhance its binding affinity to target proteins. Additionally, the hydroxypropyl chain introduces hydrophilicity, which can improve the molecule's solubility and bioavailability.

Research published in 2023 has demonstrated that 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits potent anti-inflammatory and antioxidant activities. These properties make it a promising candidate for the development of new therapeutic agents targeting chronic inflammatory diseases and oxidative stress-related conditions. The aldehyde group at position 4 of the triazole ring plays a crucial role in these activities by facilitating conjugation and enhancing reactivity.

The synthesis of this compound involves a multi-step process that combines click chemistry and aldehyde functionalization. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring with high efficiency. This method not only ensures high yields but also allows for precise control over the stereochemistry of the molecule.

In terms of applications, 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde has shown potential as an intermediate in the synthesis of more complex molecules. Its ability to undergo various post-synthetic modifications makes it a valuable building block in organic synthesis. For instance, the aldehyde group can be readily converted into other functional groups such as esters or amides, enabling further diversification of its chemical properties.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the triazole ring contributes significantly to the molecule's conjugation and electron distribution. This understanding is critical for predicting its reactivity and stability under different conditions.

Moreover, this compound has been explored as a potential ligand in coordination chemistry. The nitrogen atoms in the triazole ring can act as coordinating sites for metal ions, making it suitable for applications in catalysis and materials science. For example, it has been used as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating excellent catalytic activity.

In conclusion, 5-cyclobutyl-1-(3-hydroxypropyl)-1H-1,2,3-triazole-4-carbaldehyde is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.